Cas no 1343245-72-6 (3-Bromo-4-methyl-n-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3-Bromo-4-methyl-n-(2,2,2-trifluoroethyl)aniline
• CAS No: 1343245-72-6
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5694600
• PubChem ID: 63333987
• Update Time: 2025-10-29

3-Bromo-4-methyl-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• CS-0304217
• AKOS012638376
• 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline
• 1343245-72-6
• EN300-1077795
• Benzenamine, 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)-
• 3-Bromo-4-methyl-n-(2,2,2-trifluoroethyl)aniline

• Inchi： 1S/C9H9BrF3N/c1-6-2-3-7(4-8(6)10)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： PVVKQJSBYLZXIF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NCC(F)(F)F

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 259.6±40.0 °C(Predicted)
• pka: 0.80±0.50(Predicted)

Additional information on 3-Bromo-4-methyl-n-(2,2,2-trifluoroethyl)aniline

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline: A Versatile Intermediate in Modern Chemical Synthesis and Biomedical Research

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline, with CAS number 1343245-72-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural combination of an aniline core substituted with a bromine atom at the meta position, a methyl group at the para position, and a trifluoroethyl moiety attached to the nitrogen. Such substitutions make it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and agrochemical development. Researchers and industry professionals often search for terms like "3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline synthesis", "CAS 1343245-72-6 applications", and "aniline derivatives in medicinal chemistry", reflecting its relevance in cutting-edge scientific inquiries.

The chemical properties of 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline are defined by its molecular formula C9H9BrF3N and a molecular weight of approximately 268.08 g/mol. The presence of the bromine atom provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds. This reactivity is highly sought after in organic synthesis, as it enables the creation of diverse compound libraries for high-throughput screening. Additionally, the trifluoroethyl group enhances the compound's metabolic stability and lipophilicity, traits that are crucial in designing bioactive molecules with improved pharmacokinetic profiles. Searches related to "functionalized anilines in drug design" and "halogenated compounds in catalysis" often highlight these aspects, aligning with trends in sustainable chemistry and green synthesis methods.

In the pharmaceutical industry, 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline serves as a key building block for developing novel therapeutics. Its structure is frequently incorporated into molecules targeting central nervous system (CNS) disorders, inflammatory diseases, and oncological pathways. For instance, it can be used to synthesize inhibitors of specific enzymes or receptors, leveraging the electron-withdrawing nature of the trifluoroethyl group to modulate biological activity. This connects to popular search queries like "aniline intermediates in CNS drug development" and "fluorinated compounds in cancer research", which are trending topics due to the global push for innovative treatments. Moreover, the compound's role in creating PET (Positron Emission Tomography) tracers is another area of interest, as fluorinated analogs are essential for imaging techniques in diagnostics.

Beyond pharmaceuticals, 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline finds applications in materials science, particularly in the synthesis of advanced polymers and liquid crystals. The bromine substituent allows for polymerization reactions or the introduction of side chains that alter material properties such as thermal stability, optical characteristics, and electronic conductivity. This is especially relevant in the development of organic light-emitting diodes (OLEDs) and semiconducting materials, areas that are rapidly evolving with the rise of wearable technology and renewable energy solutions. Online searches often include terms like "halogenated anilines in OLED fabrication" and "fluorinated materials for electronics", underscoring the compound's utility in next-generation technologies.

The synthesis and handling of 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline require expertise in organic chemistry techniques, such as nucleophilic substitution and purification methods like column chromatography. Researchers typically optimize reaction conditions to achieve high yields and purity, which is critical for ensuring reproducibility in downstream applications. This aspect ties into frequently asked questions in academic and industrial forums, such as "how to purify brominated aniline derivatives" and "scaling up synthesis of trifluoroethyl compounds". Additionally, the compound's stability under various conditions makes it a reliable intermediate for storage and transportation, adhering to standard laboratory safety protocols without falling under restricted categories.

Market dynamics for 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline are influenced by the growing demand for customized chemical intermediates in research and development. With the pharmaceutical and electronics sectors expanding globally, suppliers are focusing on providing high-purity batches to support innovation. Trends indicate an increase in inquiries for "CAS 1343245-72-6 suppliers" and "cost-effective synthesis routes for aniline derivatives", driven by the need for sustainable and efficient production methods. The compound's versatility also makes it a subject of patent filings and scientific publications, further boosting its visibility in databases and search engines.

In conclusion, 3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline (CAS 1343245-72-6) is a multifaceted compound with significant implications across multiple industries. Its unique chemical structure enables diverse applications, from drug discovery to advanced materials, aligning with contemporary research hotspots such as personalized medicine and green technology. By understanding its properties and uses, scientists and engineers can leverage this intermediate to drive innovation, making it a valuable asset in the toolkit of modern chemistry. For those exploring related topics, searches like "innovative uses of fluorinated anilines" and "future trends in chemical intermediates" offer deeper insights into its potential.